Cas no 605681-86-5 (Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester)

• Product Name: Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester
• CAS No: 605681-86-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 4061521
• PubChem ID: 22270574
• Update Time: 2025-10-28

Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester
• ethyl 2-methyl-2-(6-methylpyridin-3-yloxy)propanoate
• 2-Methyl-2-(6-methyl-pyridin-3-yloxy)-propionic acid ethyl ester
• HJDNQNFFWYYOIG-UHFFFAOYSA-N
• MFCD19981437
• ethyl 2-methyl-2-(6-methylpyridin-3-yl)oxypropanoate
• ethyl 2-(6-methyl-3-pyridyloxy)-2-methylpropionate
• 605681-86-5
• DA-04479
• Ethyl 2-methyl-2-((6-methylpyridin-3-yl)oxy)propanoate
• SCHEMBL3371452

• Inchi： 1S/C12H17NO3/c1-5-15-11(14)12(3,4)16-10-7-6-9(2)13-8-10/h6-8H,5H2,1-4H3
• InChI Key： HJDNQNFFWYYOIG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(OC1=CC=C(C)N=C1)C

Computed Properties

• Exact Mass: 223.12084340Da
• Monoisotopic Mass: 223.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4Ų

Additional information on Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester

Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester and CAS No. 605681-86-5: A Comprehensive Overview

Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester, a compound with the chemical identifier CAS No. 605681-86-5, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug development and biochemical studies.

The molecular structure of Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester consists of a propanoic acid backbone modified with an ethyl ester group at the carboxyl terminus. The presence of a 2-methyl group and a pyridinyl moiety linked through an oxygen atom introduces unique electronic and steric properties to the molecule. This structural complexity not only makes it a subject of interest for synthetic chemists but also opens up avenues for exploring its biological activity.

In recent years, there has been a surge in research focusing on the development of novel bioactive molecules derived from heterocyclic compounds. The pyridine ring in Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester serves as a key pharmacophore, contributing to its interaction with biological targets. Studies have shown that pyridine derivatives often exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise in organic chemistry but also underscore the importance of innovative approaches in drug discovery.

One of the most intriguing aspects of Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester is its potential role in modulating biological pathways. Preliminary studies have suggested that this compound may interact with enzymes involved in inflammation and pain signaling. The pyridinyl group's ability to engage with biological targets makes it a promising candidate for further investigation in the field of medicinal chemistry.

The pharmacological profile of this compound is being extensively evaluated through both in vitro and in vivo studies. In vitro assays have revealed that it exhibits inhibitory activity against certain enzymes associated with inflammatory responses. Additionally, animal models have provided insights into its potential therapeutic effects on pain-related conditions. These findings are particularly significant given the growing demand for alternative treatments that offer improved efficacy and reduced side effects.

The structural features of Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this compound interacts with its biological targets at the atomic level. This approach not only accelerates the drug discovery process but also provides valuable insights into optimizing its pharmacological properties.

In conclusion, Propanoic acid, 2-methyl-2-[(6-methyl-3-pyridinyl)oxy]-, ethyl ester, identified by CAS No. 605681-86-5, represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various medical challenges.